![molecular formula C11H12N4O3S B2681793 2-((5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio)-N-(3-methylisoxazol-5-yl)acetamide CAS No. 1203414-64-5](/img/structure/B2681793.png)
2-((5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio)-N-(3-methylisoxazol-5-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Heterocyclic Synthesis and Cascade Reactions
Thioureido-acetamides, similar in structure to the specified compound, are used as starting materials for synthesizing various heterocycles through one-pot cascade reactions, demonstrating excellent atom economy. These processes enable the formation of 2-iminothiazoles, thioparabanic acids, functionalized thiohydantoins, and 2-imino-5-methylene-thiazolidine-4-ones, among others. Such methods offer new, benign accesses to important heterocycles like imidazo[1,2-c]pyrimidines, underlining the compound's role in advancing heterocyclic chemistry (Schmeyers & Kaupp, 2002).
Antimicrobial and Analgesic Activity
Novel series of compounds derived from isoxazolyl pyrimido[4,5-b]quinolines and isoxazolyl chromeno[2,3-d]pyrimidin-4-ones, structurally related to the queried compound, have been synthesized. These compounds exhibit significant antimicrobial activity and show potent anti-inflammatory and analgesic activities comparable to standard drugs, highlighting the potential therapeutic applications of such molecules (Rajanarendar et al., 2012).
Anti-Inflammatory and Analgesic Agents
The synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, compounds with structural similarities to the chemical of interest, has been explored. These synthesized compounds have shown to act as cyclooxygenase inhibitors with significant analgesic and anti-inflammatory activities, suggesting their potential as novel therapeutic agents (Abu‐Hashem et al., 2020).
Antifolate and Antitumor Activity
Research into the effects of C9-methyl substitution and C8-C9 conformational restriction on the antifolate and antitumor activity of classical 5-substituted 2,4-diaminofuro[2,3-d]pyrimidines has been conducted. These studies have found that such modifications can significantly increase the potency against tumor cell growth inhibition, contributing to the development of more effective anticancer drugs (Gangjee et al., 2000).
Synthesis of Novel Compounds for Biological Activities
The synthesis of thiopyrimidine-glucuronide compounds with promising biological activities has been reported. These compounds, involving a synthesis strategy that includes the formation of dihydropyrimidine skeletons, showcase the versatility of the core structure in producing molecules with potential biological significance (Wanare, 2022).
properties
IUPAC Name |
N-(3-methyl-1,2-oxazol-5-yl)-2-[(5-methyl-2-oxo-1H-pyrimidin-6-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4O3S/c1-6-4-12-11(17)14-10(6)19-5-8(16)13-9-3-7(2)15-18-9/h3-4H,5H2,1-2H3,(H,13,16)(H,12,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QASVNWDGFVVZRF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)NC(=O)CSC2=C(C=NC(=O)N2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio)-N-(3-methylisoxazol-5-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.